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Compound of Interest

Compound Name: 2-Chlorobutanoic acid-d6

Cat. No.: B12407464

Get Quote

An In-depth Technical Guide on the Physical Characteristics of 2-Chlorobutanoic acid-d6

This technical guide provides a comprehensive overview of the known physical characteristics

of 2-Chlorobutanoic acid-d6 (CAS No. 1219802-13-7). Designed for researchers, scientists,

and professionals in drug development, this document summarizes key physical data, outlines

general experimental protocols for their determination, and presents a logical workflow for

physical property characterization. Given that 2-Chlorobutanoic acid-d6 is the deuterium-

labeled version of 2-Chlorobutanoic acid, data for the non-deuterated analogue (CAS No.

4170-24-5) is also provided for comparative purposes.

Data Presentation
The quantitative physical data for 2-Chlorobutanoic acid-d6 and its non-deuterated

counterpart are summarized in the tables below. These tables facilitate a clear comparison of

the known properties of each compound.

Table 1: Physical Properties of 2-Chlorobutanoic acid-d6
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Property Value Source

CAS Number 1219802-13-7 [1][2]

Molecular Formula C₄D₆HClO₂ [2]

Molecular Weight 128.587 g/mol [1][2]

Density 1.2 ± 0.1 g/cm³ [1]

Boiling Point 203.2 ± 13.0 °C at 760 mmHg [1]

Melting Point N/A [1]

Flash Point 76.7 ± 19.8 °C [1]

Table 2: Physical Properties of 2-Chlorobutanoic acid (Non-Deuterated)

Property Value Source

CAS Number 4170-24-5 [3][4][5][6][7]

Molecular Formula C₄H₇ClO₂ [3][4][5][8]

Molecular Weight 122.55 g/mol [3][4][5][9]

Appearance Colorless to pale yellow liquid [8][10]

Density 1.190 g/mL at 20 °C [3][11][12]

Boiling Point 90-92 °C at 12 mmHg [3][11][12]

Melting Point -16 °C [13]

Solubility Soluble in water [8][11]

Refractive Index 1.439 at 20 °C [3]

pKa 2.84 at 18 °C in water [13]

Experimental Protocols
While specific, detailed experimental protocols for the determination of the physical properties

of 2-Chlorobutanoic acid-d6 are not readily available in published literature, this section
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outlines the standard methodologies employed for measuring such characteristics. These

protocols are generally applicable to organic acids.

2.1 Determination of Melting Point

The melting point of a substance is determined using a melting point apparatus.

Apparatus: Capillary tube melting point apparatus.

Procedure:

A small, dry sample of the substance is packed into a thin-walled capillary tube, sealed at

one end.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

2.2 Determination of Boiling Point

The boiling point is determined at a specific atmospheric pressure.

Apparatus: Distillation apparatus or a specialized boiling point apparatus (e.g., Thiele tube).

Procedure (Distillation Method):

The liquid is placed in a distillation flask with boiling chips.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm of the flask.

The liquid is heated until it boils and its vapor condenses on the thermometer.

The constant temperature recorded during the distillation of the liquid is the boiling point at

that pressure. For pressure-sensitive compounds, boiling points are often reported at
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reduced pressures (e.g., 12 mmHg).[3][11][12]

2.3 Determination of Density

The density of a liquid is typically measured using a pycnometer or a digital density meter.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary fine bore through it).

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid and weighed again.

Finally, the pycnometer is filled with a reference liquid of known density (e.g., distilled

water) and weighed.

The density of the sample is calculated from these weights and the known density of the

reference liquid.

2.4 Determination of Solubility

Solubility is determined by finding the maximum amount of solute that can dissolve in a given

amount of solvent at a specific temperature.

Procedure:

A known volume of the solvent (e.g., water) is placed in a flask.

Small, measured amounts of the solute are added incrementally with constant stirring.

The addition is stopped when a saturated solution is formed (i.e., no more solute

dissolves).

The total mass of the dissolved solute is used to calculate the solubility, often expressed in

g/L.[10]
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Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the physical characterization of a

chemical compound like 2-Chlorobutanoic acid-d6.

Physical Characterization Workflow

Sample Acquisition
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Caption: Generalized workflow for physical property determination.

This guide serves as a foundational resource for understanding the physical characteristics of

2-Chlorobutanoic acid-d6. The provided data and general methodologies are intended to

support further research and application of this compound in various scientific domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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